Cas no 15501-33-4 (Neopentyl iodide)

Neopentyl iodide structure
Neopentyl iodide structure
Product Name:Neopentyl iodide
CAS No:15501-33-4
MF:C5H11I
MW:198.045314073563
MDL:MFCD00001083
CID:50124
PubChem ID:24858164
Update Time:2025-09-25

Neopentyl iodide Chemical and Physical Properties

Names and Identifiers

    • Neopentyl iodide
    • 1-Iodo-2,2-dimethylpropane
    • SY294718
    • 2,2-Dimethylpropyl iodide
    • NSC-617421
    • Propane, 1-iodo-2,2-dimethyl-
    • EINECS 239-533-0
    • 2,2-Dimethyl-1-iodopropane
    • MFCD00001083
    • SCHEMBL77943
    • 15501-33-4
    • 1-Iodo-2,2-dimethylpropane, technical, >=95% (GC)
    • UNII-BV5L8SHD6W
    • BV5L8SHD6W
    • 1-iodo-2,2-dimethyl-propane
    • AS-80416
    • DTXSID3065904
    • FT-0659435
    • NCI60_005259
    • EN300-7215960
    • NSC617421
    • CHEMBL1993907
    • AT22032
    • Q-201459
    • NS00025036
    • Neopentyliodide
    • AMY25581
    • 1-Iodo-2,2-dimethylpropane, 98%
    • DB-064067
    • DTXCID4034992
    • MDL： MFCD00001083
    • Inchi： 1S/C5H11I/c1-5(2,3)4-6/h4H2,1-3H3
    • InChI Key： CJTZXIJETZZARD-UHFFFAOYSA-N
    • SMILES： ICC(C)(C)C

Computed Properties

  • Exact Mass: 197.99100
  • Monoisotopic Mass: 197.99055g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 33.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1.494 g/mL at 25 °C(lit.)
  • Melting Point: -85.6°C (estimate)
  • Boiling Point: 70-71 °C/100 mmHg(lit.)
  • Flash Point: Fahrenheit: 91.4 ° f
    Celsius: 33 ° c
  • Refractive Index: n20/D 1.489(lit.)
  • Stability/Shelf Life: Stable, but may discolour upon exposure to light. Flammable. Incompatible with strong oxidizing agents.
  • PSA: 0.00000
  • LogP: 2.46750
  • Solubility: Insoluble in water

Neopentyl iodide Security Information

  • Symbol: GHS02 GHS07
  • Signal Word：Warning
  • Hazard Statement： H226-H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：UN 1993
  • WGK Germany：3
  • Hazard Category Code： 10-36/37/38
  • Safety Instruction： S26-S36
  • FLUKA BRAND F CODES：8-9
  • Hazardous Material Identification： Xi
  • Packing Group：III
  • Hazard Level：3.2
  • Risk Phrases：R10; R36/37/38
  • Packing Group：III
  • Safety Term：3.2
  • HazardClass：3.2
  • PackingGroup：III

Neopentyl iodide Customs Data

  • HS CODE：2903399090
  • Customs Data：

    China Customs Code:

    2903399090

    Overview:

    2903399090. Fluorination of other acyclic hydrocarbons\Brominated or iodinated derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903399090. brominated,fluorinated or iodinated derivatives of acyclic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Neopentyl iodide Pricemore >>

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Neopentyl iodide Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:15501-33-4)1-Iodo-2,2-dimethylpropane
Order Number:A942183
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:42
Price ($):394.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:15501-33-4)1-Iodo-2,2-dimethylpropane
A942183
Purity:99%
Quantity:25g
Price ($):394.0
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